![molecular formula C19H23FN4O5S B2889487 1-(3,4-dimethoxybenzyl)-3-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)urea CAS No. 2034594-05-1](/img/structure/B2889487.png)
1-(3,4-dimethoxybenzyl)-3-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)urea
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Description
1-(3,4-dimethoxybenzyl)-3-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)urea is a useful research compound. Its molecular formula is C19H23FN4O5S and its molecular weight is 438.47. The purity is usually 95%.
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Scientific Research Applications
Photodegradation Studies
Research by Moorman, Findak, and Ku (1985) explored the photodegradation of a thiadiazole-urea herbicide, revealing insights into the photoproducts formed through thin-film photolysis. The study characterized the photoproducts using spectral and synthetic methods, including X-ray crystal structure analysis, providing a foundation for understanding the environmental fate and transformation of similar compounds (Moorman, Findak, & Ku, 1985).
Synthesis and Characterization
Haroon et al. (2019) reported on the synthesis, spectroscopic, and single crystal X-ray diffraction (SC-XRD) characterizations of ethyl2-(substituted-(2-benzylidenehydrazinyl))thiazole-4-carboxylate derivatives. Their research employed density functional theory (DFT) to analyze the compounds' properties, emphasizing the relevance of such compounds in technological applications due to their nonlinear optical (NLO) characteristics (Haroon et al., 2019).
Properties
IUPAC Name |
1-[(3,4-dimethoxyphenyl)methyl]-3-[2-(5-fluoro-1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]urea |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C19H23FN4O5S/c1-23-15-6-5-14(20)11-16(15)24(30(23,26)27)9-8-21-19(25)22-12-13-4-7-17(28-2)18(10-13)29-3/h4-7,10-11H,8-9,12H2,1-3H3,(H2,21,22,25) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYCYVZLTZCLNJY-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)F)N(S1(=O)=O)CCNC(=O)NCC3=CC(=C(C=C3)OC)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23FN4O5S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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